
Chemical Identity & Biological Role of Quinol
Sulfate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Quinol sulfate

CAS No.: 17438-29-8

Cat. No.: S568618

Get Quote

The table below consolidates key information on quinol sulfate's identity and its defined biological function.

Property Description

IUPAC Name (4-hydroxyphenyl) sulfate [1]

Chemical Formula C₆H₆O₅S [2] [1]

Average Mass 190.174 g/mol [1]

Monoisotopic Mass 189.99359 g/mol [2]

SMILES O=S(=O)(O)Oc1ccc(O)cc1 [2]

Biological Role Human xenobiotic metabolite; Marine xenobiotic metabolite [3] [1]

Parent Compound Hydroquinone (quinol) [1]

Quinol sulfate is an aryl sulfate, specifically a hydroquinone molecule where one of the hydroxyl groups

has been sulfated [1]. This conjugation reaction is a classic phase II metabolic pathway, increasing the

water solubility of the parent compound (hydroquinone) to facilitate its excretion from the body [4].
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Analytical Methods for Detection and Quantitation

Identifying and measuring quinol sulfate in biological samples requires advanced analytical techniques. The

general workflow involves sample preparation followed by separation and detection, typically using mass

spectrometry (MS).

The following diagram illustrates the primary methodological approaches for analyzing such metabolites in

biological samples:
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Here are detailed methodologies for the key techniques:

Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most prevalent technique for

pharmaceutical and metabolite analysis [5] [6].

Sample Preparation: Biological samples like plasma or tissue homogenates require protein
precipitation or solid-phase extraction (SPE). For example, plasma can be treated with chilled

methanol, vortexed, centrifuged, and the supernatant evaporated and reconstituted before
analysis [6].
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Chromatography: Use Reversed-Phase Ultra-Performance Liquid Chromatography (RP-
UPLC). A common setup is a BEH C18 column (2.1 mm × 100 mm, 1.7 μm) with a mobile
phase of water and acetonitrile/methanol, modified with a volatile acid like formic acid, at a flow

rate of ~0.25 mL/min [5] [6].
Mass Spectrometry: Electrospray Ionisation (ESI) in negative ion mode is suitable for

detecting ionized conjugates like quinol sulfate. A Quadrupole Time-of-Flight (QToF) mass
analyzer is ideal for its high resolution and accurate mass capabilities, allowing precise

identification. Data acquisition can be performed in full-scan or data-dependent acquisition
(DDA) modes [5] [6].

Mass Spectrometry Imaging (MSI): This technique allows for the spatial localization of metabolites

like quinol sulfate directly in tissue sections without extensive preparation, preserving morphological

context [5].

Context within Quinoline Metabolism

Quinol sulfate should be understood within the broader context of quinoline metabolism. The quinoline

motif is a privileged structure in medicinal chemistry, found in many drugs like primaquine and quinine [7].

These drugs undergo extensive metabolism, often involving pathways similar to those that produce quinol

sulfate.

For instance, studies on the anti-malarial drug primaquine have identified over thirty metabolites, formed

through pathways including direct glucuronide/carbamate conjugation, cytochrome P450-mediated

hydroxylations on the quinoline ring, and oxidative deamination [6]. This highlights the complex metabolic

fate of quinoline-containing compounds in humans.

Key Research Implications

Toxicity and Safety Assessment: As a metabolite of hydroquinone, identifying and quantifying

quinol sulfate is crucial in toxicological studies to understand exposure and metabolic handling [1]
[4].

Drug Metabolism Studies: The analytical techniques described are directly applicable to studying
the metabolism of other quinoline-based drugs, helping to identify active or toxic metabolites and

explain pharmacokinetic profiles [6] [8].
Biomarker Potential: The presence and quantity of specific metabolites like quinol sulfate in

biofluids can serve as biomarkers for exposure to parent xenobiotic compounds or for individual
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metabolic capacity [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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